2-Phenanthryl hydrogen sulfate
Overview
Description
2-phenanthryl hydrogen sulfate is a phenanthryl hydrogen sulfate. It is a conjugate acid of a 2-phenanthryl sulfate.
Scientific Research Applications
1. Hydrogen Sulfide Detection and Analysis
- Tin (II)-Strong Phosphoric Acid for Sulfate Determination : This method employs a reagent for the rapid and simple determination of sulfates, converting them to hydrogen sulfide. This could be relevant in contexts where 2-Phenanthryl hydrogen sulfate is used or analyzed (Kiba, Takagi, Yoshimura, & Kishi, 1955).
2. Hydrogen Storage and Catalysis
- Catalytic Hydrogenation of Phenanthrene : This research investigates the hydrogenation of phenanthrene over NiMo/Al2O3 catalysts, which could be relevant in the context of hydrogen storage systems where similar organic compounds like 2-Phenanthryl hydrogen sulfate might be involved (Zhang, Zhao, Zhang, & Lu, 2016).
3. Fluorescence and Photoactive Materials
- Fluorescent Properties in Supramolecular Compounds : The study of the fluorescent properties of a supramolecular compound, which includes phenanthroline, could provide insights into the potential photoactive applications of related compounds such as 2-Phenanthryl hydrogen sulfate (Bie, Ji, Yu, Wang, Lu, & Xu, 2006).
4. Environmental Biotechnology
- Biogenic Hydrogen Sulfide in Environmental Remediation : The biological production of hydrogen sulfide using sulfate-reducing bacteria highlights potential applications in environmental biotechnology, possibly involving 2-Phenanthryl hydrogen sulfate (Alvarez, Crespo, & Mattiasson, 2007).
5. Analytical Chemistry and Sensor Development
- Fluorescent Probes for Hydrogen Sulfide : Research on reaction-based fluorescent probes for hydrogen sulfide in living cells could be extended to the development of sensors or analytical techniques involving 2-Phenanthryl hydrogen sulfate (Lippert, New, & Chang, 2011).
6. Soil and Water Treatment
- Chemical Oxidation by Hydrogen Peroxide : The study of hydrogen peroxide's role in the oxidation of chlorinated organics could be relevant in soil or water treatment processes where 2-Phenanthryl hydrogen sulfate might be a contaminant or byproduct (Ravikumar & Gurol, 1994).
7. Geological and Petrochemical Applications
- Thermochemical Sulfate Reduction : Investigating the role of hydrogen sulfide in thermochemical sulfate reduction has implications in geological and petrochemical fields, potentially involving compounds like 2-Phenanthryl hydrogen sulfate (Zhang, Amrani, Ellis, Ma, & Tang, 2008).
8. Biological Systems and Health
- Physiological Implications of Hydrogen Sulfide : Understanding the physiological implications of hydrogen sulfide, especially in relation to bacterial production in the human gut, could be relevant when considering the biological interactions of 2-Phenanthryl hydrogen sulfate (Wang, 2012).
properties
Product Name |
2-Phenanthryl hydrogen sulfate |
|---|---|
Molecular Formula |
C14H10O4S |
Molecular Weight |
274.29 g/mol |
IUPAC Name |
phenanthren-2-yl hydrogen sulfate |
InChI |
InChI=1S/C14H10O4S/c15-19(16,17)18-12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)14/h1-9H,(H,15,16,17) |
InChI Key |
YCNZBVHCFDPEAJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=CC(=C3)OS(=O)(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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